Cas no 2138146-20-8 (3,4,6-Quinolinetriamine, N6,N6-dimethyl-)

3,4,6-Quinolinetriamine, N6,N6-dimethyl-, is a heterocyclic aromatic compound featuring a quinoline core substituted with three amine groups, including a dimethylated primary amine at the 6-position. This structure imparts unique reactivity and binding properties, making it valuable in pharmaceutical and agrochemical research. The dimethylation enhances lipophilicity, potentially improving membrane permeability in bioactive applications. Its triamine functionality allows for versatile derivatization, enabling use as a building block in synthetic chemistry. The compound’s stability and well-defined reactivity profile make it suitable for controlled modifications in drug discovery and material science. Careful handling is advised due to its amine-rich structure, which may require inert conditions for storage.
3,4,6-Quinolinetriamine, N6,N6-dimethyl- structure
2138146-20-8 structure
Product Name:3,4,6-Quinolinetriamine, N6,N6-dimethyl-
CAS No:2138146-20-8
MF:C11H14N4
MW:202.255661487579
CID:5269012
Update Time:2025-06-08

3,4,6-Quinolinetriamine, N6,N6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,4,6-Quinolinetriamine, N6,N6-dimethyl-
    • Inchi: 1S/C11H14N4/c1-15(2)7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-6H,12H2,1-2H3,(H2,13,14)
    • InChI Key: YPKWLZXYQUSNJO-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(N(C)C)=CC=2)C(N)=C(N)C=1

3,4,6-Quinolinetriamine, N6,N6-dimethyl- Pricemore >>

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Additional information on 3,4,6-Quinolinetriamine, N6,N6-dimethyl-

Research Brief on 3,4,6-Quinolinetriamine, N6,N6-dimethyl- (CAS: 2138146-20-8): Recent Advances and Applications

3,4,6-Quinolinetriamine, N6,N6-dimethyl- (CAS: 2138146-20-8) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique triamine structure with dimethyl substitutions at the N6 position, has been the subject of several studies exploring its biological activity, mechanism of action, and synthetic pathways. The following research brief consolidates the latest findings on this molecule, providing insights into its current applications and future prospects.

Recent studies have focused on the synthesis and optimization of 3,4,6-Quinolinetriamine, N6,N6-dimethyl- to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required for production. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, research has demonstrated that 3,4,6-Quinolinetriamine, N6,N6-dimethyl- exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound selectively targets the ATP-binding site of a specific kinase, leading to apoptosis in cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer therapies. Further in vivo studies are underway to evaluate its efficacy and safety profile.

Beyond oncology, preliminary investigations have explored the compound's utility in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience revealed that 3,4,6-Quinolinetriamine, N6,N6-dimethyl- can modulate neurotransmitter levels in vitro, indicating possible applications in Alzheimer's and Parkinson's disease. However, these findings are still in the early stages, and additional research is needed to validate these effects in animal models.

The pharmacological profile of 3,4,6-Quinolinetriamine, N6,N6-dimethyl- has also been a subject of interest. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2024) demonstrated favorable absorption and distribution properties, with moderate plasma protein binding and minimal hepatic metabolism. These characteristics suggest that the compound could be administered orally, enhancing its clinical applicability. Nonetheless, further toxicological assessments are required to ensure its safety for human use.

In conclusion, 3,4,6-Quinolinetriamine, N6,N6-dimethyl- (CAS: 2138146-20-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Current research underscores its applicability in oncology and neurodegenerative diseases, supported by advancements in synthesis and pharmacokinetics. Future studies should focus on expanding its mechanistic understanding, optimizing its pharmacological properties, and advancing it through preclinical and clinical trials to realize its full therapeutic potential.

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